Cas no 730980-45-7 (1H-Inden-1-amine,5-fluoro-2,3-dihydro-6-methyl-, (1R)-)

1H-Inden-1-amine,5-fluoro-2,3-dihydro-6-methyl-, (1R)- structure
730980-45-7 structure
Product Name:1H-Inden-1-amine,5-fluoro-2,3-dihydro-6-methyl-, (1R)-
CAS No:730980-45-7
MF:C10H12FN
MW:165.207386016846
CID:559235
PubChem ID:45090346
Update Time:2023-10-31

1H-Inden-1-amine,5-fluoro-2,3-dihydro-6-methyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-amine,5-fluoro-2,3-dihydro-6-methyl-, (1R)-
    • 1H-Inden-1-amine,5-fluoro-2,3-dihydro-6-methyl-,(1R)-(9CI)
    • (1R)-5-fluoro-6-methyl-2,3-dihydro-1H-inden-1-amine
    • 730980-45-7
    • DTXSID70666596
    • MFCD11515847
    • (R)-5-fluoro-6-methyl-2,3-dihydro-1H-inden-1-amine
    • AKOS006325752
    • N11184
    • Inchi: 1S/C10H12FN/c1-6-4-8-7(5-9(6)11)2-3-10(8)12/h4-5,10H,2-3,12H2,1H3/t10-/m1/s1
    • InChI Key: WALRLMVOGSGDEX-SNVBAGLBSA-N
    • SMILES: FC1C(C)=CC2=C(C=1)CC[C@H]2N

Computed Properties

  • Exact Mass: 165.095
  • Monoisotopic Mass: 165.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 1.7

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